5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-(2-chloro-5-methoxyphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-9-3-4-12(15)10(7-9)8-2-5-13(16)11(6-8)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: XXVXGLZFXZBWTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID90691022
• Molecular Weight: 280.68 g/mol
• CAS No.: 1262009-76-6

Description

5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid (5-CMFBA) is a synthetic compound that has been used in scientific research for a variety of purposes. It is a white crystalline solid with a melting point of 181-183°C and a molecular weight of 256.7 g/mol. 5-CMFBA is soluble in water, ethanol, and methanol and is highly stable in aqueous solutions.

Mechanism of Action

5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% is an inhibitor of protein kinases, which are enzymes that regulate the activity of other proteins by phosphorylating them. 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% binds to these kinases and blocks their activity, which can lead to the inhibition of downstream signaling pathways and the modulation of cellular processes.
Biochemical and Physiological Effects
5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% has been shown to modulate the activity of several enzymes, including protein kinases, phosphodiesterases, and phosphatases. It has also been shown to affect the activity of several transcription factors, including NF-κB and AP-1, which are involved in the regulation of gene expression. In addition, 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% has been shown to have anti-inflammatory and anti-cancer effects in vitro and in vivo.

Advantages and Limitations for Lab Experiments

5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% is a highly stable compound that can be synthesized in high purity, making it a useful reagent for laboratory experiments. Its ability to inhibit protein kinases makes it an ideal tool for studying the role of these enzymes in cellular processes. However, 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% is not suitable for use in clinical applications due to its potential to cause side effects.

Future Directions

Future research on 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% could focus on its potential therapeutic applications, such as its use in the treatment of cancer and inflammation. Additionally, further studies could be conducted to investigate the effects of 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% on other enzymes and transcription factors and to explore its potential to modulate other cellular processes. Finally, further research could be conducted to determine the optimal concentrations of 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% for use in laboratory experiments.

Synthesis Methods

5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% can be synthesized from 2-chloro-5-methoxyphenol and 2-fluorobenzoic acid. The reaction is carried out in a two-step process, first by reacting 2-chloro-5-methoxyphenol with 2-fluorobenzoic acid in an acidic medium, followed by a hydrolysis step. The reaction is carried out under reflux for 1 hour and yields 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% in 95% purity.

Scientific Research Applications

5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95% has been used in various scientific research applications, including as an inhibitor of protein kinases, as a reagent for the synthesis of other compounds, and as a fluorescent marker for cell imaging. It is also used as a probe to study the structure and function of enzymes and as a tool to investigate the role of protein kinases in cellular signaling pathways.